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Compound of Interest

Compound Name: 5-(Benzyloxy)nicotinaldehyde

CAS No.: 263270-32-2

Cat. No.: B3120382

Get Quote

Executive Summary & Strategic Value
5-(Benzyloxy)nicotinaldehyde (CAS: 100562-63-0 / 122307-38-0) represents a "privileged

intermediate" in medicinal chemistry. Unlike simple benzaldehydes, the incorporation of the

pyridine ring introduces specific electronic properties (electron-deficient ring) and solubility

profiles (pH-dependent) that are critical for drug-like physicochemical properties (LogD, pKa).

The 5-benzyloxy motif serves a dual purpose:

Lipophilic Anchor: It provides immediate hydrophobic interaction potential during Structure-

Activity Relationship (SAR) scanning.

Latent Functionality: It acts as a robust protecting group for the 5-hydroxyl moiety, which can

be revealed via hydrogenolysis (H₂/Pd-C) to access hydrogen-bond donor/acceptor sites

later in the synthetic sequence.

This guide details the handling, synthesis, and two primary reaction pathways for this molecule:

Reductive Amination (for library generation) and Knoevenagel Condensation (for scaffold

extension).
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Chemical Profile & Physical Properties[1][2][3][4][5]
Property Specification Notes

IUPAC Name
5-(Benzyloxy)pyridine-3-

carbaldehyde

Molecular Formula C₁₃H₁₁NO₂

Molecular Weight 213.23 g/mol

Appearance Pale yellow to off-white solid
Oxidizes to acid upon

prolonged air exposure.

Melting Point 68–72 °C
Typical range; purity

dependent.

Solubility DCM, EtOAc, DMSO, MeOH
Poor water solubility at neutral

pH.

Storage
2–8 °C, Inert Atmosphere

(Ar/N₂)

Hygroscopic; store in

desiccator.

TLC Detection UV (254 nm), DNP Stain
Aldehyde stains orange/red

with 2,4-DNP.

Reaction Landscape & Logic
The following diagram illustrates the divergent synthetic utility of 5-
(benzyloxy)nicotinaldehyde. The aldehyde at C3 is the primary reactive center, deactivated

slightly by the electron-rich benzyloxy group at C5 compared to unsubstituted nicotinaldehyde,

but still highly electrophilic.
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Figure 1: Divergent synthetic pathways accessible from the core aldehyde intermediate.

Experimental Protocols
Protocol A: Reductive Amination (Library Synthesis
Standard)
Objective: Synthesis of secondary amines for SAR exploration. Rationale: We utilize Sodium

Triacetoxyborohydride (STAB). Unlike NaCNBH₃, STAB is non-toxic and avoids the generation

of HCN. It is mild enough to not reduce the aldehyde to the alcohol before the imine is formed.

Reagents:
5-(Benzyloxy)nicotinaldehyde (1.0 equiv)

Amine (Primary or Secondary) (1.1 – 1.2 equiv)

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

Acetic Acid (AcOH) (Catalytic, 1-2 drops)

1,2-Dichloroethane (DCE) or DCM (anhydrous)
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Step-by-Step Methodology:
Imine Formation: In a dry vial equipped with a stir bar, dissolve 5-
(benzyloxy)nicotinaldehyde (100 mg, 0.47 mmol) in DCE (4 mL).

Amine Addition: Add the amine (0.52 mmol, 1.1 equiv). If the amine is a hydrochloride salt,

add 1.1 equiv of TEA (Triethylamine) to free the base.

Catalysis: Add glacial acetic acid (1 drop). Note: Acid catalysis accelerates imine formation,

especially with electron-deficient anilines.

Equilibration: Stir at Room Temperature (RT) for 30–60 minutes.

Checkpoint: Monitor by TLC. A shift in R_f usually indicates imine formation, though some

imines are unstable on silica.

Reduction: Add STAB (150 mg, 0.70 mmol, 1.5 equiv) in one portion.

Reaction: Stir at RT for 4–16 hours.

Quench: Quench with saturated aqueous NaHCO₃ (5 mL). Gas evolution (CO₂) will occur.

Workup: Extract with DCM (3 x 5 mL). Wash combined organics with brine.[1] Dry over

Na₂SO₄ and concentrate.

Purification: Flash chromatography (typically MeOH/DCM gradients).

Critical Parameter: The pyridine nitrogen can coordinate to boron, sometimes slowing the

reaction. If the reaction stalls, heating to 40°C is permissible.

Protocol B: Knoevenagel Condensation
Objective: Extension of the carbon skeleton (e.g., for kinase inhibitor "hinge" regions).

Rationale: The pyridine ring makes the aldehyde highly susceptible to nucleophilic attack by

active methylene compounds.

Reagents:
5-(Benzyloxy)nicotinaldehyde (1.0 equiv)
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Malonic acid derivative (e.g., Malononitrile) (1.1 equiv)

Piperidine (Catalytic, 0.1 equiv)

Ethanol (EtOH)

Step-by-Step Methodology:
Dissolution: Dissolve the aldehyde (213 mg, 1.0 mmol) and malononitrile (73 mg, 1.1 mmol)

in EtOH (5 mL).

Initiation: Add piperidine (10 µL).

Reflux: Heat the mixture to reflux (78 °C) for 2–4 hours.

Observation: The product often precipitates out of the cooling ethanol solution upon

completion.

Isolation: Cool to 0 °C. Filter the solid precipitate. Wash with cold EtOH.

Recrystallization: If necessary, recrystallize from EtOH/Heptane.

Mechanistic Insight: The "STAB" Cycle
Understanding the mechanism ensures troubleshooting capability. The key is that STAB

reduces the iminium ion much faster than it reduces the parent aldehyde.
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Figure 2: Mechanistic flow of the Reductive Amination using Sodium Triacetoxyborohydride.

Troubleshooting & Expert Tips
Solubility Issues

Problem: The benzyloxy group adds lipophilicity, but the pyridine nitrogen is polar.

Solution: If the compound crashes out in non-polar solvents, use a DCM/MeOH (9:1)

mixture. For extraction, ensure the aqueous layer is basic (pH > 9) to keep the pyridine

deprotonated (neutral form) so it partitions into the organic layer.
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Aldehyde Oxidation
Problem: Conversion to 5-(benzyloxy)nicotinic acid (observed as a streak near the baseline

on TLC).

Prevention: Always purge reaction vessels with Argon. If the starting material is old, wash the

DCM solution with saturated NaHCO₃ prior to use to remove any carboxylic acid

contaminants.

Debenzylation Side Reactions
Warning: Avoid using Lewis Acids like BBr₃ or strong protic acids (HBr/AcOH) if you intend to

keep the benzyl group. These conditions will cleave the ether. Conversely, if you want to

deprotect, use H₂ (1 atm) with 10% Pd/C in MeOH for 2 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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